Cas no 93734-31-7 (2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)-)
93734-31-7 structure
Product Name:2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)-
2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)-
- 5-(naphthalen-1-ylmethyl)pyrimidine-2,4-diamine
- 5-(1-naphthylmethyl)pyrimidine-2,4-diamine
- 5-Naphthalen-1-ylmethyl-pyrimidine-2,4-diamine
- BDBM50391260
- DTXSID60332753
- SCHEMBL10822695
- CHEMBL366989
- 93734-31-7
-
- Inchi: 1S/C15H14N4/c16-14-12(9-18-15(17)19-14)8-11-6-3-5-10-4-1-2-7-13(10)11/h1-7,9H,8H2,(H4,16,17,18,19)
- InChI Key: HKCKBLDMOOFVQE-UHFFFAOYSA-N
- SMILES: N1C(N)=NC=C(C=1N)CC1=CC=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 250.121846464g/mol
- Monoisotopic Mass: 250.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 77.8Ų
2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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